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This document provides a detailed protocol for Chromatin Immunoprecipitation followed by
Sequencing (ChIP-seq) to identify the genomic binding sites of the Thp2 protein in
Saccharomyces cerevisiae. Thp2 is a key component of the THO and TREX complexes, which
are crucial for coupling transcription elongation with mRNA export.[1] Understanding the
genome-wide localization of Thp2 can provide insights into the regulation of gene expression
and its impact on genomic stability.

Introduction to Thp2 and its Function

Thp2 is a subunit of the THO complex, which also includes Hprl, Mftl, and Tho2. This complex
Is involved in transcription elongation and the prevention of transcription-associated
recombination.[1] The THO complex, together with Sub2, Yral, and Tex1, forms the TREX
(Transcription-Export) complex, which is conserved from yeast to humans and plays a vital role
in coupling transcription to the export of messenger RNA (mRNA) from the nucleus to the
cytoplasm.[1] Given its role in transcription, identifying the specific genomic loci where Thp2
binds is essential for elucidating its regulatory functions.

Experimental Desigh and Workflow

The following diagram outlines the major steps in the Thp2 ChiP-seq protocol, from yeast cell
culture to data analysis.
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Wet Lab Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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